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Compound of Interest

Compound Name: Glucosamine-15N hydrochloride

Cat. No.: B15555502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability and recommended storage

conditions for Glucosamine-15N hydrochloride. The information presented is crucial for

ensuring the integrity and reliability of this isotopically labeled compound in research and

pharmaceutical development. The stability data and methodologies are primarily based on

studies of unlabeled glucosamine hydrochloride, with the reasonable scientific assumption that

the heavy isotope substitution at the nitrogen position does not significantly alter the chemical

stability of the molecule under typical storage and handling conditions.

Physicochemical Properties
Glucosamine-15N hydrochloride is a crystalline solid, typically white or off-white in

appearance. It is soluble in water. The molecular formula for the unlabeled compound is

C6H13NO5·HCl, with a molecular weight of 215.64 g/mol [1][2][3]. The incorporation of the 15N

isotope will result in a slight increase in its molecular weight.

Recommended Storage and Handling
To maintain the integrity of Glucosamine-15N hydrochloride, it is essential to adhere to

proper storage and handling protocols.

General Storage Recommendations:
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Temperature: Store in a cool, dry place. Long-term stability studies recommend storage at 4-

8°C[4][5][6][7].

Container: Keep the container tightly closed to prevent moisture absorption[1][8]. Store in the

original receptacle unless otherwise specified on the Certificate of Analysis[9].

Light: Protect from direct sunlight and light exposure, as it can cause degradation and

discoloration[5]. Light-resistant containers are essential[5].

Ventilation: Store in a well-ventilated area[8].

Handling Precautions:

Avoid contact with skin and eyes[8].

Minimize dust generation and accumulation[8].

Handle in accordance with good industrial hygiene and safety practices[1].

Use in areas with adequate ventilation.

Stability Data
The stability of glucosamine hydrochloride has been evaluated under both long-term and short-

term (accelerated) conditions.

Long-Term Stability
A long-term stability study demonstrated that glucosamine hydrochloride is stable for up to 144

months (12 years) when stored at the recommended temperature of 4-8°C[4][5][6][7].

Table 1: Long-Term Stability of Glucosamine Hydrochloride at 4-8°C
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Time (months) Stability Assessment Result

0 (Control) Initial Assay Baseline

72 HPLC Assay Stable

144 HPLC Assay Stable[4][5][6][7]

Short-Term (Accelerated) Stability
Short-term stability studies were conducted to simulate various transportation and handling

conditions.

Table 2: Short-Term Stability of Glucosamine Hydrochloride at 25°C and 60°C

Temperature (°C) Time (hours)
Stability
Assessment

Result

25 72 HPLC Assay Stable

120 HPLC Assay Stable

168 HPLC Assay Stable

240 HPLC Assay Stable[5][6][7]

60 72 HPLC Assay Stable

120 HPLC Assay Stable

168 HPLC Assay Stable

240 HPLC Assay Stable[5][6][7]

Solution Stability
The stability of glucosamine hydrochloride in solution is also a critical factor for many

experimental applications.

Table 3: Stability of Glucosamine Hydrochloride in Aqueous Solution
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Storage Condition Duration Concentration Stability

Room Temperature 48 hours 200 µg/mL Stable[10][11]

4°C 48 hours 200 µg/mL Stable[10][11]

Room Temperature 1 week 1.88 to 5.62 mg/mL Stable[12]

Degradation Pathways
Under forcing conditions such as high temperature and varying pH, glucosamine can undergo

degradation. Understanding these pathways is crucial for preventing the formation of

impurities.

Thermal Degradation in Aqueous Solution
Heating an aqueous solution of glucosamine hydrochloride to 150°C for 5 minutes leads to the

formation of various degradation products, with the profile being pH-dependent[13][14][15].

At pH 4 and 7, the major degradation products are furfurals[13][14][15].

At pH 8.5, a more complex mixture of compounds is generated, including pyrazines, 3-

hydroxypyridines, pyrrole-2-carboxaldehyde, and furans[13][14][15].

A proposed mechanism involves a retro-aldol condensation, leading to intermediates that form

pyrazines. Furfurals, formed from the sugar moiety, can react with ammonia liberated from

glucosamine to form 3-hydroxypyridines and pyrrole-2-carboxaldehyde[13][14].
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Simplified Degradation Pathway of Glucosamine

Glucosamine

Heating (150°C)
Aqueous Solution

Ammonia Liberation Furfural Formation
(Major at pH 4 & 7) Retro-Aldol Condensation

3-Hydroxypyridines Pyrrole-2-carboxaldehyde Pyrazines
(Major at pH 8.5)
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Stability Testing Workflow

Start: Characterize
Glucosamine-15N HCl Lot

Place Samples in
Stability Chambers

Long-Term Storage
(e.g., 4-8°C)

Short-Term Storage
(e.g., 25°C, 60°C)

Withdraw Samples
at Time Points

Analyze via
Stability-Indicating HPLC

Compare Data to
Time 0

End: Determine
Shelf-Life
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Glucosamine-HCl Inhibition of COX-2 Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/publication/257860080_Stability_of_glucosamine_dosage_forms
https://www.researchgate.net/publication/396233095_Stability_Study_for_Determining_the_Shelf_Life_of_Glucosamine_Hydrochloride_Laboratory_Reference_Standard
https://www.researchgate.net/figure/Stability-studies-storage-conditions-for-drug-products31_tbl2_371902075
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2NnM3M2tjdW1lM2ZieGtnZ3Y5azIybjF6ZjRzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKOTI5ODRfNjYtODQtMl9ELUdsdWNvc2FtaW5lIEhDbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUo5Mjk4NF82Ni04NC0yX0QtR2x1Y29zYW1pbmUlMjBIQ2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--7496e7d77f576aafde8fbb7a0785ad8cbadb3bc1/MetaSci_MSIJ92984_66-84-2_D-Glucosamine%20HCl.pdf
https://www.lgcstandards.com/medias/sys_master/root/hdc/he8/11141294391326/SDS_MM0695.00_ST-WB-MSDS-6971693-1-1-1/SDS-MM0695.00-ST-WB-MSDS-6971693-1-1-1.PDF
https://journals.plos.org/plosone/article/file?id=10.1371/journal.pone.0216039&type=printable
https://plos.figshare.com/articles/dataset/Stability_of_glucosamine_stored_at_4_C_and_room_temperature_up_to_48_hours_/8083859
https://plos.figshare.com/articles/dataset/Stability_of_glucosamine_stored_at_4_C_and_room_temperature_up_to_48_hours_/8083859
https://pubmed.ncbi.nlm.nih.gov/15137989/
https://pubmed.ncbi.nlm.nih.gov/15137989/
http://lib3.dss.go.th/fulltext/Journal/J.agri.food%20chem/1998/no.3p801-1224/1998v46n3p1129-1131.pdf
https://agris.fao.org/search/en/providers/122535/records/65de362a4c5aef494fdb1456
https://www.semanticscholar.org/paper/Degradation-Products-Formed-from-Glucosamine-in-Shu-Gray/c83b0f694caf813ac7bc790ef7e21413cacf1248
https://www.semanticscholar.org/paper/Degradation-Products-Formed-from-Glucosamine-in-Shu-Gray/c83b0f694caf813ac7bc790ef7e21413cacf1248
https://www.benchchem.com/product/b15555502#stability-and-storage-of-glucosamine-15n-hydrochloride
https://www.benchchem.com/product/b15555502#stability-and-storage-of-glucosamine-15n-hydrochloride
https://www.benchchem.com/product/b15555502#stability-and-storage-of-glucosamine-15n-hydrochloride
https://www.benchchem.com/product/b15555502#stability-and-storage-of-glucosamine-15n-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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essential and advanced chemicals, empowering
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